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Compound of Interest

Compound Name: Methyl Isochroman-1-carboxylate

Cat. No.: B2458195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl isochroman-1-carboxylate is a heterocyclic organic compound featuring an

isochroman core functionalized with a methyl carboxylate group at the 1-position. While specific

research on this particular molecule is limited, the isochroman scaffold is a constituent of

various bioactive natural products and synthetic compounds, exhibiting a wide range of

pharmacological activities.[1][2] This guide provides a comprehensive overview of the known

and predicted chemical properties of Methyl Isochroman-1-carboxylate, plausible synthetic

routes, and potential areas of biological investigation based on the activities of related

isochroman derivatives.

Chemical Properties
The fundamental chemical properties of Methyl Isochroman-1-carboxylate are summarized

below. Direct experimental data for some properties are not readily available in the public

domain; in such cases, values are inferred from closely related structures and general chemical

principles.
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Property Value Source/Reference

Molecular Formula C₁₁H₁₂O₃ Inferred from structure

Molecular Weight 192.21 g/mol Inferred from structure

CAS Number 13328-86-4 -

Appearance
Colorless to pale yellow oil

(predicted)

Inferred from similar

compounds

Boiling Point Not available -

Melting Point
Not applicable (likely a liquid at

STP)

Inferred from similar

compounds

Solubility

Soluble in common organic

solvents (e.g., DCM, EtOAc,

MeOH). Low solubility in water

(predicted).

General chemical principles

Spectroscopic Data (Predicted)
Detailed experimental spectra for Methyl Isochroman-1-carboxylate are not widely published.

The following table outlines the expected spectroscopic characteristics based on the analysis

of the isochroman core and the methyl ester functional group.[3][4][5][6]
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Spectroscopy Predicted Chemical Shifts / Frequencies

¹H NMR

* Aromatic Protons (4H): δ 7.0-7.3 ppm

(multiplet) * CH-O (1H, C1-H): δ ~5.0-5.5 ppm

(singlet or doublet, depending on coupling) * -

OCH₃ (3H): δ ~3.7 ppm (singlet) * -CH₂- (2H,

C4-H): δ ~2.8-3.0 ppm (triplet or multiplet) * -

CH₂- (2H, C3-H): δ ~4.0-4.2 ppm (triplet or

multiplet)

¹³C NMR

* C=O (ester): δ ~170-175 ppm * Aromatic

Carbons: δ ~120-140 ppm * CH-O (C1): δ ~70-

80 ppm * -OCH₃: δ ~52 ppm * -CH₂-O (C3): δ

~65-70 ppm * -CH₂- (C4): δ ~28-35 ppm

IR Spectroscopy

* C=O Stretch (ester): ~1735-1750 cm⁻¹

(strong) * C-O Stretch (ester and ether): ~1000-

1300 cm⁻¹ (strong) * Aromatic C=C Stretch:

~1450-1600 cm⁻¹ * Aromatic C-H Stretch:

~3000-3100 cm⁻¹ * Aliphatic C-H Stretch:

~2850-3000 cm⁻¹

Mass Spectrometry

* [M]⁺: m/z = 192.0786 (for C₁₁H₁₂O₃) *

Common Fragments: Loss of -OCH₃ (m/z =

161), loss of -COOCH₃ (m/z = 133)

Synthesis and Reactivity
Proposed Synthesis Workflow
A specific, detailed experimental protocol for the synthesis of Methyl Isochroman-1-
carboxylate is not readily available. However, a plausible synthetic route can be proposed

based on established methods for the synthesis of the isochroman ring system, followed by

functionalization.[7][8] A common approach involves the cyclization of a suitable precursor to

form isochroman-1-one, which can then be converted to the target ester.

2-(2-Hydroxyethyl)benzoic acid Isochroman-1-one

Intramolecular
Cyclization (e.g., acid catalysis) Isochroman-1-carboxylic acidHydrolysis Methyl Isochroman-1-carboxylate

Esterification
(MeOH, acid catalyst)
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Click to download full resolution via product page

Caption: Proposed synthetic workflow for Methyl Isochroman-1-carboxylate.

Experimental Protocol (General Procedure):

Synthesis of Isochroman-1-one: 2-(2-Hydroxyethyl)benzoic acid is subjected to

intramolecular cyclization, often under acidic conditions (e.g., refluxing in toluene with a

catalytic amount of p-toluenesulfonic acid) with azeotropic removal of water, to yield

isochroman-1-one.

Hydrolysis to Isochroman-1-carboxylic acid: The lactone (isochroman-1-one) is hydrolyzed to

the corresponding carboxylic acid using standard basic hydrolysis conditions (e.g., aqueous

NaOH or KOH) followed by acidification.

Esterification: The resulting isochroman-1-carboxylic acid is esterified to the methyl ester. A

common method is the Fischer esterification, involving refluxing the carboxylic acid in

methanol with a catalytic amount of a strong acid (e.g., sulfuric acid).[9]

Chemical Reactivity
The reactivity of Methyl Isochroman-1-carboxylate is dictated by the isochroman ring system

and the methyl ester functional group.

Methyl Isochroman-1-carboxylate

Hydrolysis

H₂O, H⁺ or OH⁻

Transesterification

R'OH, H⁺ or base

Amidation

R₂NH

Reduction

e.g., LiAlH₄

Ring Opening

Strong nucleophiles
or reducing agents

Click to download full resolution via product page

Caption: Key chemical reactions of Methyl Isochroman-1-carboxylate.
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Ester Group Reactions: The methyl ester can undergo hydrolysis back to the carboxylic acid,

transesterification with other alcohols, amidation with amines, and reduction to the

corresponding primary alcohol (1-(hydroxymethyl)isochroman).

Isochroman Ring Reactivity: The isochroman ring is generally stable but can be susceptible

to ring-opening reactions under harsh conditions, such as with strong reducing agents or

certain nucleophiles.

Biological Activity and Therapeutic Potential
While there is no specific biological data for Methyl Isochroman-1-carboxylate, the

isochroman scaffold is present in numerous natural and synthetic compounds with a wide array

of biological activities.[10][11] This suggests that Methyl Isochroman-1-carboxylate could be

a valuable starting point for medicinal chemistry programs.

Known Biological Activities of Isochroman Derivatives
Isochroman derivatives have been reported to possess a range of biological activities,

including:[1][10][12]

Antimicrobial: Exhibiting activity against various bacteria and fungi.

Antitumor: Showing cytotoxicity against several cancer cell lines.

Anti-inflammatory: Demonstrating anti-inflammatory properties.

Antioxidant: Acting as radical scavengers.

Antihypertensive: Showing potential in regulating blood pressure.

Central Nervous System (CNS) Activity: Some derivatives have shown effects on the CNS.

Caption: Reported biological activities of the isochroman scaffold.

The diverse biological profile of isochroman-containing molecules makes Methyl Isochroman-
1-carboxylate an interesting candidate for further investigation and derivatization in drug

discovery programs. The methyl ester functionality can also serve as a handle for the synthesis

of a library of analogs with potentially enhanced or novel biological activities. For instance, the
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ester could be converted to amides or other functional groups to explore structure-activity

relationships (SAR).[12]

Conclusion
Methyl Isochroman-1-carboxylate is a molecule of interest due to its core isochroman

structure, which is associated with a wide range of biological activities. While specific

experimental data for this compound is sparse, this guide provides a comprehensive overview

based on established chemical principles and data from related compounds. The presented

synthetic route offers a viable path for its preparation, and the predicted spectroscopic data can

aid in its characterization. The diverse bioactivities of the isochroman class of compounds

highlight the potential of Methyl Isochroman-1-carboxylate as a scaffold for the development

of new therapeutic agents. Further experimental investigation into the synthesis,

characterization, and biological evaluation of this compound is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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